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This technical guide provides a comprehensive overview of the DNA-linked Inhibitor Antibody
Assay (DIANA), a cutting-edge technology for the highly sensitive and selective detection of

proteins, particularly enzymes. DIANA seamlessly integrates the principles of immunoassays
with the signal amplification power of quantitative polymerase chain reaction (QPCR), offering
significant advantages over traditional methods like ELISA. This guide will delve into the core
principles of DIANA, its performance characteristics, detailed experimental protocols, and its
application in both diagnostics and drug discovery.

Core Principles of DIANA Technology

DIANA is a multiwell-plate-based sandwich assay that enables the detection and quantification
of target proteins with exceptional sensitivity and a broad dynamic range.[1][2] The technology
Is particularly well-suited for enzymes and other functional proteins where a small-molecule
ligand can be utilized. The assay relies on a dual-recognition approach, capturing the target
protein with a specific antibody and then probing it with a specially designed DNA-linked small-
molecule inhibitor.[3][4]

The key components of the DIANA assay are:

o Capture Antibody: An antibody immobilized on a solid surface (e.g., a multiwell plate) that
specifically binds to the target protein, isolating it from complex biological samples like blood
serum, urine, or cell lysates.[1][3]
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o Target Protein: The protein of interest, often an enzyme that is a biomarker for a specific
disease or a target for drug development.[1][5]

o DIANA Probe: A unique, synthetic detection probe consisting of a small-molecule ligand or
inhibitor that binds to the active site of the target protein, conjugated to a reporter DNA
oligonucleotide.[2][6]

o (PCR Detection: The quantification of the target protein is achieved by amplifying and
measuring the amount of the reporter DNA from the DIANA probe using quantitative PCR.[5]

[6]

The synergy between the specific antibody capture and the active-site-directed probe,
combined with the exponential signal amplification of gPCR, gives DIANA its remarkable
sensitivity and selectivity.[2][7]

Performance Characteristics

DIANA technology offers superior performance compared to conventional immunoassays. The
guantitative data below highlights its key advantages.

Performance Metric DIANA Technology Standard ELISA
o Picomolar (10-12 M) to
Sensitivity Zeptomolar (10~2t M) range[1]
Nanomolar (10-° M) range
Dynamic Range Up to a 6-log linear range[1][4]  Typically 2-3 logs

High, due to dual recognition .
Dependent on antibody

Selectivity (antibody and active site o
) specificity
ligand)[1]
Blood serum, urine, cell o
Sample Type Similar

lysates[1]

) Fully automatable in 96- and )
Automation Widely automated
384-well plate formats[5]

Experimental Workflow and Protocols

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.uochb.cz/en/news/97/diana-assay
https://www.eu-japan.eu/eu-japan-innovation-technology-cooperation-helpdesk/diana-detection-assay-diagnostics-and-drug-discovery
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.youtube.com/watch?v=E-X9WaITYps
https://www.dianabiotech.com/segment/drug-discovery?direct
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.eu-japan.eu/eu-japan-innovation-technology-cooperation-helpdesk/diana-detection-assay-diagnostics-and-drug-discovery
https://www.dianabiotech.com/segment/drug-discovery?direct
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.youtube.com/watch?v=E-X9WaITYps
https://www.researchgate.net/publication/279987422_Immuno-PCR_Assay_for_Sensitive_Detection_of_Proteins_in_Real_Time
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.uochb.cz/en/news/97/diana-assay
https://www.uochb.cz/en/news/97/diana-assay
https://pubmed.ncbi.nlm.nih.gov/27679479/
https://www.uochb.cz/en/news/97/diana-assay
https://www.uochb.cz/en/news/97/diana-assay
https://www.eu-japan.eu/eu-japan-innovation-technology-cooperation-helpdesk/diana-detection-assay-diagnostics-and-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The DIANA assay follows a straightforward protocol that can be implemented using standard
laboratory equipment.[5] Below are the detailed methodologies for protein quantification and
inhibitor screening applications.

Protein Quantification Workflow

The following diagram illustrates the sequential steps of the DIANA protocol for detecting and
quantifying a target protein.
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Multiwell Plate

1. Antibody Immobilization
(Capture antibody coated on well surface)

Add Sample

2. Target Protein Capture
(Sample containing target protein is added)

3. Washing
(Removal of unbound sample components)

Add DIANA Probe

4. DIANA Probe Incubation
(DNA-linked inhibitor binds to captured protein)

5. Washing
(Removal of unbound DIANA probe)

Elute/Analyze

Detection

6. qPCR Analysis

(Quantification of reporter DNA)

Click to download full resolution via product page

DIANA workflow for protein quantification.
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Detailed Protocol for Protein Quantification:

e Antibody Immobilization:

[¢]

Coat the wells of a 96- or 384-well plate with a capture antibody specific to the target
protein.

[¢]

Incubate to allow for antibody adsorption to the well surface.

[¢]

Wash the wells to remove any unbound antibody.

[e]

Block the remaining surface of the wells to prevent non-specific binding.

e Target Protein Capture:

o Prepare serial dilutions of the biological sample (e.g., serum, cell lysate) or protein
standards.

o Add the samples or standards to the antibody-coated wells.

o Incubate to allow the capture antibody to bind to the target protein.

e Washing:

o Wash the wells multiple times with a suitable wash buffer to remove unbound proteins and
other sample components.

o DIANA Probe Incubation:

o Add the DIANA probe (DNA-linked inhibitor) to the wells.

o Incubate to allow the probe to bind to the active site of the captured target protein.

e Washing:

o Perform a series of stringent washes to remove any unbound DIANA probe. This step is
critical for minimizing background signal.

e (PCR Analysis:
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o The bound DIANA probe can be quantified in one of two ways:

» Direct gPCR: The entire well can be subjected to gPCR by adding the PCR master mix
directly to the well.

» Elution gPCR: The bound probe can be eluted from the well and the eluate used as the
template for the gPCR reaction.

o Run a standard qPCR protocol to amplify and quantify the amount of reporter DNA.

o The amount of amplified DNA is directly proportional to the amount of target protein in the
sample.

Inhibitor Screening Workflow

A modified DIANA protocol can be used for high-throughput screening of small-molecule
inhibitors, providing a powerful tool for drug discovery.[5][6] This competitive assay measures
the ability of test compounds to displace the DIANA probe from the target enzyme.
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Multiwell Plate with Captured Target Protein

1. Competitive Binding
(Add DIANA probe and test inhibitor compound simultaneously)

2. Incubation

(Allow for competitive binding to the target protein)

3. Washing
(Removal of unbound probe and inhibitor)

Detection & Analysis

4. gPCR Analysis
(Quantify remaining bound DIANA probe)

5. Data Analysis
(Determine inhibitor potency, e.g., Ki or IC50)

Click to download full resolution via product page

DIANA workflow for inhibitor screening.

Detailed Protocol for Inhibitor Screening:

¢ Target Protein Immobilization:

o The target protein is captured in the wells of a multiwell plate as described in the protein
guantification protocol (steps 1 and 2).
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Competitive Binding:

o A mixture of the DIANA probe at a fixed concentration and a test compound (potential
inhibitor) at various concentrations is added to the wells containing the captured target
protein.

o The test compound and the DIANA probe compete for binding to the active site of the
target protein.

Incubation and Washing:

o The plate is incubated to allow the binding competition to reach equilibrium.

o The wells are then washed thoroughly to remove unbound probe and test compounds.
gPCR Analysis:

o The amount of DIANA probe that remains bound to the target protein is quantified by
gPCR.

Data Analysis:

o A strong inhibitor will displace a significant amount of the DIANA probe, resulting in a
lower gPCR signal.

o By measuring the gPCR signal at different concentrations of the test compound, a dose-
response curve can be generated, and the inhibition constant (Ki) or IC50 value can be
determined.[3]

Applications in Research and Drug Development

The exceptional sensitivity and versatility of DIANA make it a valuable tool in various research
and development areas:

o Clinical Diagnostics: DIANA enables the detection of low-abundance protein biomarkers,
such as onco-markers, in clinical samples, facilitating early disease diagnosis and
monitoring.[5]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5314793/
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.benchchem.com/product/b7908659?utm_src=pdf-body
https://www.eu-japan.eu/eu-japan-innovation-technology-cooperation-helpdesk/diana-detection-assay-diagnostics-and-drug-discovery
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Drug Discovery: The technology is ideal for high-throughput screening of compound libraries
to identify novel enzyme inhibitors.[6] It allows for the determination of true binding constants
(Kd) and can be used for selectivity profiling of inhibitors against panels of proteins, such as
kinases.[6]

o Basic Research: Researchers can use DIANA to quantify target proteins in experiments
where conventional methods lack the required sensitivity.[5]

Conclusion

DIANA technology represents a significant advancement in protein detection and analysis. By
ingeniously combining antibody-based capture with a DNA-linked inhibitor probe and gPCR
amplification, it achieves unprecedented sensitivity and a wide dynamic range. Its
straightforward, automatable workflow makes it suitable for a wide range of applications, from
basic research to clinical diagnostics and high-throughput drug screening. For scientists and
researchers seeking to push the boundaries of protein quantification, DIANA offers a powerful
and reliable solution.
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 To cite this document: BenchChem. [DIANA Technology: An In-depth Technical Guide to
Ultrasensitive Protein Detection]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7908659#introduction-to-diana-technology-for-
protein-detection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/product/b7908659#introduction-to-diana-technology-for-protein-detection
https://www.benchchem.com/product/b7908659#introduction-to-diana-technology-for-protein-detection
https://www.benchchem.com/product/b7908659#introduction-to-diana-technology-for-protein-detection
https://www.benchchem.com/product/b7908659#introduction-to-diana-technology-for-protein-detection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7908659?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7908659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

